Cas no 425615-34-5 (3-bromo-7-methyl-Imidazo[1,2-c]pyrimidine)

3-bromo-7-methyl-Imidazo[1,2-c]pyrimidine structure
425615-34-5 structure
Product Name:3-bromo-7-methyl-Imidazo[1,2-c]pyrimidine
CAS No:425615-34-5
MF:C7H6BrN3
MW:212.046639919281
CID:928254
PubChem ID:22385761
Update Time:2025-04-19

3-bromo-7-methyl-Imidazo[1,2-c]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-7-methyl-Imidazo[1,2-c]pyrimidine
    • 3-bromo-7-methylimidazo[1,2-c]pyrimidine
    • Imidazo[1,2-c]pyrimidine, 3-bromo-7-methyl-
    • IMIDAZO[1,2-C]PYRIMIDINE,3-BROMO-7-METHYL
    • 425615-34-5
    • AB55509
    • 3-BROMO-7-METHYLIMIDAZO [1, 2-C]PYRIMIDINE
    • SCHEMBL2658608
    • AMY15904
    • SHCAGQRIEACNQL-UHFFFAOYSA-N
    • DTXSID50625328
    • Inchi: 1S/C7H6BrN3/c1-5-2-7-9-3-6(8)11(7)4-10-5/h2-4H,1H3
    • InChI Key: SHCAGQRIEACNQL-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C2C=C(C)N=CN21

Computed Properties

  • Exact Mass: 210.97500
  • Monoisotopic Mass: 210.97451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.19000
  • LogP: 1.80020

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